Cas no 57742-23-1 (3-[methyl(nitro)amino]propanoic acid)
57742-23-1 structure
Product Name:3-[methyl(nitro)amino]propanoic acid
CAS No:57742-23-1
MF:C4H8N2O4
MW:148.117321014404
CID:947486
PubChem ID:228224
Update Time:2025-04-19
3-[methyl(nitro)amino]propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-[methyl(nitro)amino]propanoic acid
- 4-Nitraza-pentansaeure
- 4-Nitro-4-azapentansaeure
- AKOS006374695
- NSC-20934
- 4-nitro-4-azapentanoic acid
- NSC20934
- DTXSID00281236
- 57742-23-1
-
- Inchi: 1S/C4H8N2O4/c1-5(6(9)10)3-2-4(7)8/h2-3H2,1H3,(H,7,8)
- InChI Key: LITORZINHYMSSI-UHFFFAOYSA-N
- SMILES: OC(CCN(C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 148.04800
- Monoisotopic Mass: 148.04840674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- PSA: 86.36000
- LogP: 0.10780
3-[methyl(nitro)amino]propanoic acid Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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